Cas no 885267-06-1 (2-Thiophenemethanamine,N-cyclobutyl-a-cyclopropyl-)

• Product Name: 2-Thiophenemethanamine,N-cyclobutyl-a-cyclopropyl-
• CAS No: 885267-06-1
• MF: C₁₂H₁₇NS
• MW: 207.33508181572
• CID: 710580
• PubChem ID: 17750091
• Update Time: 2025-04-19

2-Thiophenemethanamine,N-cyclobutyl-a-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine,N-cyclobutyl-a-cyclopropyl-
• 1-Cyclopropyl-1-(2-thienyl)-N-cyclobutylmethanamine
• N-[cyclopropyl(thiophen-2-yl)methyl]cyclobutanamine
• AKOS011703230
• 885267-06-1
• DTXSID30590242

• Inchi： 1S/C12H17NS/c1-3-10(4-1)13-12(9-6-7-9)11-5-2-8-14-11/h2,5,8-10,12-13H,1,3-4,6-7H2
• InChI Key： URXMYYOYTKOXSP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1CC1)NC1CCC1

Computed Properties

• Exact Mass: 207.10817
• Monoisotopic Mass: 207.10817
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.3
• XLogP3: 2.7